![molecular formula C23H23N3O3 B214458 3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one](/img/structure/B214458.png)
3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one, also known as DPI, is a synthetic compound that has gained significant attention in the field of scientific research. DPI is a potent inhibitor of NADPH oxidase, an enzyme that plays a crucial role in the production of reactive oxygen species (ROS) in various cell types.
Mechanism of Action
3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one inhibits NADPH oxidase by binding to the flavin moiety of the enzyme and preventing the transfer of electrons from NADPH to molecular oxygen, which is required for the production of ROS. This compound has been shown to be a potent inhibitor of NADPH oxidase, with an IC50 value in the nanomolar range.
Biochemical and Physiological Effects
The inhibition of NADPH oxidase by this compound has several biochemical and physiological effects. This compound has been shown to reduce ROS production in various cell types, including neutrophils, macrophages, and endothelial cells. This reduction in ROS production has been associated with a decrease in oxidative stress, inflammation, and cell death in various disease models.
Advantages and Limitations for Lab Experiments
3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has several advantages for lab experiments. It is a potent and selective inhibitor of NADPH oxidase, and its mechanism of action is well-characterized. This compound is also commercially available, which makes it easily accessible for researchers. However, this compound has some limitations, including its potential toxicity and off-target effects. Therefore, it is essential to use appropriate controls and concentrations when using this compound in lab experiments.
Future Directions
There are several future directions for research on 3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one. One direction is to investigate the therapeutic potential of this compound in various disease models, including cardiovascular diseases, cancer, and inflammatory disorders. Another direction is to develop more potent and selective inhibitors of NADPH oxidase based on the structure of this compound. Additionally, the use of this compound in combination with other therapies, such as antioxidants, may enhance its therapeutic potential.
Conclusion
In conclusion, this compound is a synthetic compound that has gained significant attention in the field of scientific research due to its ability to inhibit NADPH oxidase. This compound has several advantages for lab experiments and has shown therapeutic potential in various disease models. Further research on this compound and its analogs may lead to the development of novel therapies for various diseases associated with oxidative stress and inflammation.
Synthesis Methods
3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one is a synthetic compound that can be prepared using a multi-step process. The first step involves the reaction between 3,5-dimethyl-1H-pyrazole-4-carboxylic acid and 2-phenylethylamine to yield the corresponding amide. The amide is then reacted with isatin to afford the desired product, this compound, in good yield. The synthesis of this compound has been reported in several research articles, and the procedure is well-established.
Scientific Research Applications
3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)-1,3-dihydro-2H-indol-2-one has been extensively studied for its ability to inhibit NADPH oxidase, which is a major source of ROS in various cell types, including immune cells, endothelial cells, and smooth muscle cells. The inhibition of NADPH oxidase by this compound has been shown to have therapeutic potential in various diseases, including cardiovascular diseases, cancer, and inflammatory disorders.
properties
Molecular Formula |
C23H23N3O3 |
---|---|
Molecular Weight |
389.4 g/mol |
IUPAC Name |
3-[2-(3,5-dimethyl-1H-pyrazol-4-yl)-2-oxoethyl]-3-hydroxy-1-(2-phenylethyl)indol-2-one |
InChI |
InChI=1S/C23H23N3O3/c1-15-21(16(2)25-24-15)20(27)14-23(29)18-10-6-7-11-19(18)26(22(23)28)13-12-17-8-4-3-5-9-17/h3-11,29H,12-14H2,1-2H3,(H,24,25) |
InChI Key |
KVJLMQYNTYGULQ-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=NN1)C)C(=O)CC2(C3=CC=CC=C3N(C2=O)CCC4=CC=CC=C4)O |
Canonical SMILES |
CC1=C(C(=NN1)C)C(=O)CC2(C3=CC=CC=C3N(C2=O)CCC4=CC=CC=C4)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.